Cas no 2227829-39-0 (tert-butyl N-{5-(3S)-3-aminobutyl-2-hydroxy-3-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{5-(3S)-3-aminobutyl-2-hydroxy-3-methoxyphenyl}carbamate
• CAS No: 2227829-39-0
• MF: C₁₆H₂₆N₂O₄
• MW: 310.388644695282
• CID: 6449358
• PubChem ID: 165640601
• Update Time: 2025-05-26

tert-butyl N-{5-(3S)-3-aminobutyl-2-hydroxy-3-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-(3S)-3-aminobutyl-2-hydroxy-3-methoxyphenyl}carbamate
• 2227829-39-0
• tert-butyl N-{5-[(3S)-3-aminobutyl]-2-hydroxy-3-methoxyphenyl}carbamate
• EN300-1897692

• Inchi： 1S/C16H26N2O4/c1-10(17)6-7-11-8-12(14(19)13(9-11)21-5)18-15(20)22-16(2,3)4/h8-10,19H,6-7,17H2,1-5H3,(H,18,20)/t10-/m0/s1
• InChI Key： UVRYAXVMMQACQL-JTQLQIEISA-N
• SMILES： O(C(NC1=C(C(=CC(=C1)CC[C@H](C)N)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 310.18925731g/mol
• Monoisotopic Mass: 310.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-{5-(3S)-3-aminobutyl-2-hydroxy-3-methoxyphenyl}carbamate

Research Brief on tert-butyl N-{5-(3S)-3-aminobutyl-2-hydroxy-3-methoxyphenyl}carbamate (CAS: 2227829-39-0)

The compound tert-butyl N-{5-(3S)-3-aminobutyl-2-hydroxy-3-methoxyphenyl}carbamate (CAS: 2227829-39-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a key intermediate in the synthesis of biologically active compounds, particularly those targeting neurological and inflammatory pathways. Recent studies have explored its potential applications in drug discovery, emphasizing its role in modulating specific enzymatic activities and receptor interactions.

One of the primary research focuses involving this compound is its utility in the development of protease inhibitors. Proteases play a critical role in various pathological conditions, including neurodegenerative diseases and cancer. The tert-butyl carbamate moiety in the molecule provides a protective group that enhances stability during synthetic processes, while the aminobutyl and methoxyphenyl groups contribute to its binding affinity with target enzymes. Recent in vitro studies have demonstrated its efficacy in inhibiting specific proteases, with promising selectivity profiles.

Another area of investigation revolves around the compound's potential as a building block for novel therapeutics targeting G-protein-coupled receptors (GPCRs). GPCRs are a large family of cell surface receptors involved in numerous physiological processes. The stereochemistry of the (3S)-3-aminobutyl group in tert-butyl N-{5-(3S)-3-aminobutyl-2-hydroxy-3-methoxyphenyl}carbamate has been shown to influence its interaction with certain GPCR subtypes, making it a valuable scaffold for designing receptor modulators. Preliminary data suggest that derivatives of this compound exhibit high binding affinity and functional activity at specific GPCRs, opening new avenues for drug development.

Recent synthetic advancements have also highlighted the compound's versatility in medicinal chemistry. Researchers have developed efficient routes for its large-scale production, addressing previous challenges related to yield and purity. These improvements have facilitated its use in high-throughput screening campaigns, where it has been identified as a hit compound for several disease targets. Additionally, its physicochemical properties, such as solubility and metabolic stability, have been optimized through structural modifications, further enhancing its drug-like characteristics.

In conclusion, tert-butyl N-{5-(3S)-3-aminobutyl-2-hydroxy-3-methoxyphenyl}carbamate (CAS: 2227829-39-0) represents a promising candidate in the quest for novel therapeutic agents. Its multifaceted applications in protease inhibition and GPCR modulation, coupled with recent synthetic breakthroughs, underscore its potential in addressing unmet medical needs. Future research will likely focus on expanding its therapeutic scope and advancing derivative compounds into preclinical development.